Cas no 1804438-81-0 (5-Methoxy-2-(trifluoromethyl)pyridine-4-methanol)

• Product Name: 5-Methoxy-2-(trifluoromethyl)pyridine-4-methanol
• CAS No: 1804438-81-0
• MF: C₈H₈F₃NO₂
• MW: 207.149832725525
• CID: 4906430
• Update Time: 2025-05-19

5-Methoxy-2-(trifluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2-(trifluoromethyl)pyridine-4-methanol

• Inchi： 1S/C8H8F3NO2/c1-14-6-3-12-7(8(9,10)11)2-5(6)4-13/h2-3,13H,4H2,1H3
• InChI Key： PHRPSRHGUZGHGE-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CO)C(=CN=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• XLogP3: 0.9
• Topological Polar Surface Area: 42.4

Additional information on 5-Methoxy-2-(trifluoromethyl)pyridine-4-methanol

Introduction to 5-Methoxy-2-(trifluoromethyl)pyridine-4-methanol (CAS No. 1804438-81-0)

5-Methoxy-2-(trifluoromethyl)pyridine-4-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1804438-81-0, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic alcohol, featuring a trifluoromethyl group and a methoxy substituent on a pyridine backbone, has garnered attention due to its versatile structural properties and potential applications in drug discovery.

The molecular structure of 5-Methoxy-2-(trifluoromethyl)pyridine-4-methanol encompasses a pyridine ring, which is a core scaffold in numerous bioactive molecules. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for medicinal chemistry. Additionally, the methoxy group introduces polarity and potential hydrogen bonding capabilities, which can influence binding interactions with biological targets.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated compounds due to their improved pharmacokinetic profiles. The trifluoromethyl moiety, in particular, is widely recognized for its ability to modulate enzyme reactivity and binding affinity. This feature has been leveraged in the development of antiviral, anticancer, and anti-inflammatory agents. The incorporation of such groups into heterocyclic frameworks like 5-Methoxy-2-(trifluoromethyl)pyridine-4-methanol opens up new avenues for designing novel therapeutic entities.

Moreover, the 5-methoxy substituent on the pyridine ring can serve as a critical pharmacophore, influencing both the electronic and steric properties of the molecule. This modification can fine-tune the compound’s interactions with biological receptors, potentially enhancing its efficacy and selectivity. The combination of these structural elements makes 5-Methoxy-2-(trifluoromethyl)pyridine-4-methanol a promising intermediate in synthetic chemistry.

Recent studies have highlighted the role of pyridine derivatives in addressing various therapeutic challenges. For instance, modifications at the 2-position and 4-position of the pyridine ring have been explored to develop inhibitors targeting enzymes such as kinases and proteases. The unique electronic distribution induced by the trifluoromethyl and methoxy groups can lead to potent binding interactions with these targets, offering a strategic advantage in drug design.

The agrochemical sector has also shown interest in fluorinated pyridines due to their potential as intermediates in pesticide and herbicide formulations. The enhanced stability and bioavailability provided by fluorinated groups contribute to the development of more effective agrochemicals. Research indicates that compounds like 5-Methoxy-2-(trifluoromethyl)pyridine-4-methanol could serve as building blocks for novel agrochemical agents with improved environmental profiles.

From a synthetic chemistry perspective, 5-Methoxy-2-(trifluoromethyl)pyridine-4-methanol offers a rich platform for further derivatization. The presence of both hydroxyl and methoxy groups provides multiple sites for functionalization, allowing chemists to explore diverse chemical space. This flexibility is crucial for optimizing drug-like properties such as solubility, permeability, and metabolic stability.

In conclusion, 5-Methoxy-2-(trifluoromethyl)pyridine-4-methanol (CAS No. 1804438-81-0) represents a compelling compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the trifluoromethyl and methoxy substituents, make it a valuable scaffold for drug discovery and chemical innovation. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this are poised to play a pivotal role in advancing medical science.